4-Fluoro-4'-methylbenzhydrol
Overview
Description
4-Fluoro-4’-methylbenzhydrol is a chemical compound with the molecular formula C14H13FO . It has a molecular weight of 216.26 .
Molecular Structure Analysis
The InChI code for 4-Fluoro-4’-methylbenzhydrol is1S/C14H13FO/c1-10-2-4-11(5-3-10)14(16)12-6-8-13(15)9-7-12/h2-9,14,16H,1H3 . This indicates the specific arrangement of atoms in the molecule.
Scientific Research Applications
Fluorescent Chemosensors Development
4-Methyl-2,6-diformylphenol (DFP) serves as a crucial fluorophoric platform for crafting chemosensors capable of detecting a wide array of analytes, including various metal ions, anions, and neutral molecules. The high selectivity and sensitivity of DFP-based chemosensors have been extensively documented, highlighting the potential for developing more advanced sensors utilizing similar compounds for broader applications in chemical detection and analysis (Roy, 2021).
Synthesis of Fluorinated Compounds
The synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing flurbiprofen, highlights the significance of fluorinated compounds in pharmaceutical production. The development of practical synthesis methods for such compounds is critical for advancing drug manufacturing, demonstrating the pivotal role of fluorinated intermediates in the pharmaceutical industry (Qiu et al., 2009).
Adsorption and Environmental Applications
The study of adsorption processes, particularly using low-cost adsorbents for the removal of pollutants like methylene blue from solutions, underscores the environmental applications of chemical compounds in water treatment and pollution control. Research in this area focuses on developing sustainable and efficient methods for purifying water and mitigating environmental pollutants, showcasing the environmental significance of chemical research (Rafatullah et al., 2010).
Fluorinated Liquid Crystals in Display Technologies
The exploration of fluorinated liquid crystals reveals their unique properties and applications in commercial display technologies. The modification of liquid crystal properties through fluorination can lead to improved display technologies, highlighting the intersection of chemical research and technological innovation in creating advanced materials for electronic applications (Hird, 2007).
Fluoroalkylation Reactions in Green Chemistry
Aqueous fluoroalkylation reactions represent a significant stride towards environmentally friendly chemical synthesis, emphasizing the role of fluorine-containing functionalities in designing pharmaceuticals, agrochemicals, and functional materials. The development of mild and efficient methods for incorporating fluorinated groups underlines the importance of fluorine chemistry in advancing green chemistry practices (Song et al., 2018).
Properties
IUPAC Name |
(4-fluorophenyl)-(4-methylphenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13FO/c1-10-2-4-11(5-3-10)14(16)12-6-8-13(15)9-7-12/h2-9,14,16H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUPDLRIDZKCKHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C2=CC=C(C=C2)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30374605 |
Source
|
| Record name | 4-Fluoro-4'-methylbenzhydrol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30374605 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
345-91-5 |
Source
|
| Record name | 4-Fluoro-4'-methylbenzhydrol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30374605 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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